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A detailed analysis of two noble gases competing for the role of primary propellant in modern

electric propulsion systems.

In the domain of satellite propulsion, the choice of propellant is a critical design parameter with

far-reaching implications for mission duration, payload capacity, and overall cost. For decades,

xenon has been the gold standard for electric propulsion systems, such as Hall thrusters and

ion engines, owing to its high atomic mass and low ionization energy. However, the high cost

and limited availability of xenon have prompted a search for viable alternatives, with krypton

emerging as a leading contender. This guide provides an objective comparison of xenon and

krypton, supported by experimental data, to assist researchers and drug development

professionals in understanding the trade-offs associated with each propellant.

Performance Characteristics: A Head-to-Head
Comparison
The performance of a propellant in an electric propulsion system is characterized by several

key metrics, including thrust, specific impulse, and efficiency. While xenon generally offers

superior performance in several of these areas, krypton presents a compelling case for certain

mission profiles, primarily due to its lower cost.
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Parameter Xenon Krypton Key Considerations

Atomic Mass (amu)[1] 131.3 83.8

A higher atomic mass

is generally desirable

for generating higher

thrust at a given

power level.

First Ionization Energy

(eV)[1][2]
12.1 14.0

Lower ionization

energy leads to more

efficient ion production

within the thruster.

Thrust Higher Lower

At nominal operating

conditions on an SPT-

100 thruster, xenon

produced 82.1 mN of

thrust compared to

krypton's 62.9 mN.[3]

Specific Impulse (Isp) Lower Higher (theoretically)

Krypton's lower

atomic mass should

ideally yield a 25%

higher specific

impulse.[3][4]

However,

experimental results

have shown this

advantage is not

always realized due to

lower ionization

efficiency.[4] For

instance, on an SPT-

100, krypton's Isp was

1568 s, only slightly

better than xenon's

1511 s.[4]

Thrust Efficiency Higher Lower Xenon's lower

ionization energy and
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higher atomic mass

contribute to greater

overall efficiency.[3][5]

Krypton's thrust

efficiency is often

lower due to

increased energy

losses and lower

propellant utilization.

[3] One study on a

600W Hall thruster

found krypton's beam

efficiency to be 15-

20% lower than

xenon's.[6]

Storage Density Higher Lower

Xenon is denser than

krypton, allowing for

smaller and lighter

propellant tanks for

the same mission

delta-V.[5]

Operational and Economic Factors
Beyond pure performance metrics, several practical considerations influence the choice

between xenon and krypton.
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Factor Xenon Krypton
Impact on Mission

Design

Cost ($/kg) $5,000 - $12,000[1] $2,100 - $4,800[1]

The significantly lower

cost of krypton is a

primary driver for its

adoption, especially

for large constellations

of satellites.[7]

Atmospheric

Abundance
~0.087 ppm[5] ~1 ppm[5][7]

Krypton is roughly 10

times more abundant

than xenon, leading to

a more stable supply

chain.[5][7]

Thruster Lifetime &

Erosion
Lower Erosion Higher Erosion

The use of krypton

can lead to a 1.5 to 2

times higher erosion

rate of the thruster's

ceramic discharge

channel, potentially

reducing the

operational lifespan of

the thruster.[1][2]

System Integration Established Generally Compatible

Krypton can often be

used in propulsion

systems designed for

xenon with minimal

modifications.[3]

However, the lower

storage density may

necessitate larger

tanks.[5]

Experimental Protocols for Propellant Comparison
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The comparative data presented in this guide is derived from rigorous ground-based testing of

electric propulsion thrusters. A typical experimental workflow is designed to characterize

thruster performance with different propellants under a range of operating conditions.

Propellant Supply & Control

Thruster Assembly

Vacuum Chamber & Diagnostics

Data Acquisition & Analysis
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Mass Flow Controller
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Generalized experimental workflow for electric propulsion propellant testing.
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A detailed methodology for comparing xenon and krypton in a Hall thruster, such as the SPT-

100, involves the following steps:

Thruster Integration and Vacuum Chamber Pump-Down: The Hall thruster is mounted on an

inverted pendulum thrust stand within a high-vacuum chamber. The chamber is then pumped

down to a pressure of approximately 1.0 x 10-5 Torr to simulate the space environment.[3]

Propellant Flow Control: The flow of either xenon or krypton to the thruster's anode and

cathode is precisely controlled using mass flow controllers. For comparative testing, nominal

flow rates are established for each propellant to achieve a specific discharge current.[3]

Thruster Operation and Parameter Variation: The thruster is operated at various discharge

power levels by systematically varying the discharge voltage and propellant mass flow rate.

[3] This allows for a comprehensive mapping of the thruster's performance envelope with

each propellant.

Thrust Measurement: The thrust generated by the thruster is directly measured using the

inverted pendulum thrust stand.[3]

Plume Diagnostics: A suite of diagnostic tools, including Faraday probes and retarding

potential analyzers, are used to characterize the ion beam exiting the thruster. These

instruments measure parameters such as ion current density and ion energy distribution.[6]

Data Acquisition and Analysis: All relevant data, including thrust, discharge voltage and

current, propellant flow rate, and plume characteristics, are recorded by a data acquisition

system. This data is then used to calculate key performance metrics such as specific impulse

and thrust efficiency.

Logical Relationship of Key Performance
Parameters
The interplay between a propellant's physical properties and the resulting performance of an

electric propulsion system is complex. The following diagram illustrates the logical flow from

fundamental properties to key performance indicators.
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Influence of propellant properties on thruster performance and mission outcomes.

Conclusion: A Mission-Dependent Choice
The decision to use xenon or krypton as a propellant for satellite propulsion is not

straightforward and depends heavily on the specific requirements of the mission.

Xenon remains the propellant of choice for missions where performance is the primary driver.

Its higher thrust and efficiency enable shorter trip times for orbit-raising maneuvers and allow

for greater payload mass fractions. For long-duration, deep-space missions or large, high-value

geostationary satellites, the performance benefits of xenon often outweigh its higher cost.[5]

Krypton, on the other hand, is an attractive option for cost-sensitive missions. The proliferation

of large satellite constellations in low Earth orbit, such as Starlink, has been enabled in part by

the use of more economical krypton-fueled Hall thrusters.[8] For these missions, where the

number of satellites is large and the individual cost per satellite needs to be minimized, the

lower performance of krypton is an acceptable trade-off for its significant cost savings.

Future advancements in thruster technology may further close the performance gap between

xenon and krypton. Research into optimizing Hall thrusters for krypton operation is ongoing,

with the goal of improving efficiency and reducing thruster erosion.[9] Additionally, the

investigation of other alternative propellants, such as iodine, may introduce new options for

satellite propulsion systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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